Cas no 1782228-83-4 (ST 1936 oxalate)

• Product Name: ST 1936 oxalate
• CAS No: 1782228-83-4
• MF: C₁₅H₁₉ClN₂O₄
• MW: 326.7754
• CID: 4768756
• PubChem ID: 90488934
• Update Time: 2025-05-18

ST 1936 oxalate Chemical and Physical Properties

Names and Identifiers

• 1H-​Indole-​3-​ethanamine, 5-​chloro-​N,​N,​2-​trimethyl-​, ethanedioate (1:1)
• ST 1936 oxalate
• ST1936 (oxalate)
• 2-(5-chloro-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine;oxalic acid
• ST1936 oxalate
• 5-Chloro-3-[2-(dimethylamino)ethyl]-2-methylindole oxalate
• 2-(5-chloro-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine
• CS-0113742
• J-004442
• 1782228-83-4
• AKOS024458100
• PD079659
• HY-103110A
• [2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]dimethylamine; oxalic acid
• DA-58092

• Inchi： 1S/C13H17ClN2.C2H2O4/c1-9-11(6-7-16(2)3)12-8-10(14)4-5-13(12)15-9;3-1(4)2(5)6/h4-5,8,15H,6-7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： FHSPBPPTDFRVGQ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])C(=C(C([H])([H])[H])N2[H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H].O([H])C(C(=O)O[H])=O

Computed Properties

• Exact Mass: 326.1033348g/mol
• Monoisotopic Mass: 326.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.6

Additional information on ST 1936 oxalate

Compound Introduction: CAS No. 1782228-83-4 and Product Name: ST 1936 oxalate

The compound identified by the CAS No. 1782228-83-4 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, marketed under the product name ST 1936 oxalate, is a derivative of oxalate that has been extensively studied for its potential applications in medicinal chemistry. Oxalates, as a class of compounds, are known for their diverse biological activities, making them valuable candidates for drug discovery and therapeutic intervention.

Recent advancements in the field of chemical biology have highlighted the importance of oxalate derivatives in modulating various cellular processes. The CAS No. 1782228-83-4 compound, specifically, has been found to exhibit promising properties that make it a compelling candidate for further investigation. Its molecular structure, characterized by a unique arrangement of functional groups, suggests that it may interact with biological targets in novel ways, potentially leading to the development of new therapeutic agents.

In particular, the product name: ST 1936 oxalate has been the focus of several cutting-edge studies aimed at elucidating its pharmacological effects. Research indicates that this compound may possess anti-inflammatory and antioxidant properties, which are crucial for addressing a wide range of diseases, including chronic inflammatory disorders and oxidative stress-related conditions. The ability of ST 1936 oxalate to modulate these pathways has sparked interest among scientists looking for innovative solutions to complex medical challenges.

One of the most intriguing aspects of CAS No. 1782228-83-4 is its potential role in enzyme inhibition. Studies have demonstrated that this compound can interact with specific enzymes involved in metabolic pathways, thereby influencing cellular homeostasis. This mechanism of action is particularly relevant in the context of metabolic disorders, where dysregulation of enzymatic processes plays a critical role. The detailed investigation of these interactions has provided valuable insights into how ST 1936 oxalate might be leveraged to develop treatments for such conditions.

The synthesis and characterization of CAS No. 1782228-83-4 have also been subjects of considerable interest. Researchers have employed advanced synthetic methodologies to produce this compound with high purity and yield, ensuring that subsequent studies can be conducted under optimal conditions. The structural elucidation using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has confirmed the identity and configuration of the compound, providing a solid foundation for further pharmacological evaluation.

Moreover, the pharmacokinetic properties of ST 1936 oxalate have been thoroughly examined to assess its bioavailability and metabolic fate. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, suggesting that it may be suitable for oral administration and repeated dosing regimens. This information is crucial for designing clinical trials and optimizing therapeutic strategies.

The potential therapeutic applications of CAS No. 1782228-83-4 extend beyond its anti-inflammatory and antioxidant effects. Preliminary data suggest that this compound may also possess neuroprotective properties, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of ST 1936 oxalate to cross the blood-brain barrier and exert its effects within neural tissues is an exciting area of exploration.

In conclusion, the compound identified by CAS No. 1782228-83-4, marketed as product name: ST 1936 oxalate, represents a significant advancement in pharmaceutical research. Its unique chemical properties and diverse biological activities make it a compelling candidate for further development into novel therapeutic agents. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, reinforcing its importance in addressing various medical challenges.